Cas no 1936661-69-6 (2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 1936661-69-6
• MF: C₇H₅Br₂FO₂S
• MW: 331.984802961349
• MDL: MFCD28968491
• CID: 5162895
• PubChem ID: 122236044
• Update Time: 2025-06-12

2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968491
• Inchi： 1S/C7H5Br2FO2S/c1-4-2-5(8)7(6(9)3-4)13(10,11)12/h2-3H,1H3
• InChI Key： AFSZONQOUUITKI-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=C(Br)C=C(C)C=C1Br

Additional information on 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride

2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride (CAS No. 1936661-69-6): An Overview

2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride (CAS No. 1936661-69-6) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a sulfonyl fluoride functional group and two bromine atoms, making it an attractive reagent for various chemical transformations.

The molecular formula of 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride is C₈H₅Br₂FOS, and its molecular weight is 307.93 g/mol. The compound's structure consists of a benzene ring substituted with two bromine atoms at the 2 and 6 positions, a methyl group at the 4 position, and a sulfonyl fluoride group at the 1 position. This combination of functional groups provides the compound with unique reactivity and stability properties.

In recent years, 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride has gained attention in the field of organic synthesis due to its ability to participate in various reactions. One of the key applications is in the synthesis of complex organic molecules, particularly those used in pharmaceuticals and agrochemicals. The sulfonyl fluoride group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of sulfonamides and other sulfur-containing compounds.

The reactivity of the sulfonyl fluoride group in 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride has been extensively studied. Research has shown that this group can react with a wide range of nucleophiles, including amines, alcohols, and thiols. For example, a recent study published in the Journal of Organic Chemistry demonstrated that 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride can be efficiently converted into sulfonamides using primary and secondary amines under mild conditions. This reaction pathway provides a straightforward method for the synthesis of sulfonamide derivatives, which are important building blocks in drug discovery and development.

Beyond its use as an intermediate in organic synthesis, 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride has also found applications in materials science. The presence of bromine atoms makes it a suitable precursor for the preparation of brominated polymers and copolymers. These materials are known for their flame retardant properties and are used in various industrial applications, such as flame-retardant coatings and additives for plastics.

In the pharmaceutical industry, 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride has been explored as a potential lead compound for drug development. The bromine atoms can be used as handles for further functionalization or as part of bioisosteric replacements to optimize the pharmacological properties of drug candidates. Additionally, the sulfonyl fluoride group can be converted into other functional groups that enhance the biological activity or metabolic stability of the final product.

The synthesis of 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride typically involves several steps. One common approach is to start with 2,6-dibromotoluene and introduce the sulfonyl fluoride group through a series of reactions involving sulfonation and fluorination steps. The choice of reaction conditions and reagents is crucial to achieve high yields and purity levels. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall process efficiency.

Safety considerations are an important aspect when handling 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 2,6-Dibromo-4-methylbenzene-1-sulfonyl fluoride (CAS No. 1936661-69-6) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides it with versatile reactivity properties that make it an attractive reagent for various chemical transformations. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern chemistry.